Cas no 948018-61-9 (2-Fluoro-4-(4-methyl-1-piperazinyl)benzoic acid)

• Product Name: 2-Fluoro-4-(4-methyl-1-piperazinyl)benzoic acid
• CAS No: 948018-61-9
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• MDL: MFCD12198414
• CID: 1056230
• Update Time: 2025-05-21

2-Fluoro-4-(4-methyl-1-piperazinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(4-methylpiperazin-1-yl)benzoic acid
• 2-Fluoro-4-(4-methyl-1-piperazinyl)benzoic Acid
• 2‐FLUORO‐4‐(4‐METHYL‐1‐PIPERAZINYL)BENZOIC ACID
• 5548AJ
• TRA0101044
• SY006919
• AX8173876
• BC4713693
• 2-Fluoro-4-(4-methyl-1-piperazinyl)benzoic acid

• MDL： MFCD12198414
• Inchi： 1S/C12H15FN2O2/c1-14-4-6-15(7-5-14)9-2-3-10(12(16)17)11(13)8-9/h2-3,8H,4-7H2,1H3,(H,16,17)
• InChI Key： OVEGQNMSWXCGBQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 238.11200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Topological Polar Surface Area: 43.8

Experimental Properties

• PSA: 43.78000
• LogP: 1.27860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Fluoro-4-(4-methyl-1-piperazinyl)benzoic acid

Introduction to 2-Fluoro-4-(4-methyl-1-piperazinyl)benzoic Acid (CAS No. 948018-61-9)

2-Fluoro-4-(4-methyl-1-piperazinyl)benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 948018-61-9, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, combining a fluoro-substituted benzene ring with a piperazine moiety, make it a valuable candidate for further exploration in medicinal chemistry.

The< strong>fluoro group at the 2-position of the benzene ring introduces a degree of electronic and steric influence that can modulate the pharmacokinetic and pharmacodynamic properties of the molecule. This substitution pattern is well-documented in the literature for enhancing metabolic stability and binding affinity to biological targets. The presence of a< strong>4-methyl-1-piperazine side chain adds another layer of complexity, providing a hydrogen bond acceptor and potential for interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage fluorinated aromatic compounds. These compounds often exhibit improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. The< strong>2-fluoro-4-(4-methyl-1-piperazinyl)benzoic acid structure aligns with this trend, making it a promising scaffold for drug discovery initiatives.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The piperazine moiety is frequently incorporated into psychoactive substances due to its ability to enhance blood-brain barrier penetration and interact with neurotransmitter receptors. Studies have shown that piperazine derivatives can exhibit significant effects on serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders.

The< strong>CAS No. 948018-61-9 identifies this specific compound as a unique entity within the chemical registry, facilitating its use in academic and industrial research settings. Researchers often rely on such identifiers to ensure reproducibility and accuracy in their experiments. The synthesis of< strong>2-fluoro-4-(4-methyl-1-piperazinyl)benzoic acid typically involves multi-step organic reactions, including fluorination and piperazine functionalization, which require precise control over reaction conditions to achieve high yields and purity.

The pharmaceutical industry has shown particular interest in developing drugs that target inflammatory and autoimmune diseases. The structural motifs present in< strong>2-fluoro-4-(4-methyl-1-piperazinyl)benzoic acid suggest potential anti-inflammatory activity by modulating cytokine production and immune cell function. Preliminary studies have indicated that derivatives of this compound may inhibit key enzymes involved in inflammatory pathways, such as COX-2 and LOX.

In addition to its therapeutic applications, this compound has also been explored for its role in material science and agrochemical formulations. The fluoro-substituted benzene ring can enhance the stability of polymers and coatings against environmental degradation, while the piperazine group can serve as a chelating agent in metal-based catalysts.

The growing body of research on< strong>2-fluoro-4-(4-methyl-1-piperazinyl)benzoic acid underscores its versatility and importance in modern chemistry. As synthetic methodologies continue to advance, scientists are increasingly able to modify this scaffold to create novel compounds with tailored properties. This adaptability makes it an invaluable tool for both academic investigations and industrial applications.

The future prospects for< strong>CAS No. 948018-61-9-identified compounds are bright, with ongoing studies focusing on optimizing synthetic routes and exploring new biological targets. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of these molecules in addressing complex diseases.

In conclusion, 2-fluoro-4-(4-methyl-1-piperazinyl)benzoic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse applications. Its role in drug development, particularly for CNS disorders and inflammatory conditions, positions it as a key player in future therapeutic strategies.